molecular formula C3H5ClN4O B8562743 2-Chloroethylcarbamoyl azide CAS No. 60784-39-6

2-Chloroethylcarbamoyl azide

Cat. No.: B8562743
CAS No.: 60784-39-6
M. Wt: 148.55 g/mol
InChI Key: GWFHTEWTXYUKGE-UHFFFAOYSA-N
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Description

2-Chloroethylcarbamoyl azide is a useful research compound. Its molecular formula is C3H5ClN4O and its molecular weight is 148.55 g/mol. The purity is usually 95%.
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Properties

CAS No.

60784-39-6

Molecular Formula

C3H5ClN4O

Molecular Weight

148.55 g/mol

IUPAC Name

1-(2-chloroethyl)-3-diazourea

InChI

InChI=1S/C3H5ClN4O/c4-1-2-6-3(9)7-8-5/h1-2H2,(H,6,9)

InChI Key

GWFHTEWTXYUKGE-UHFFFAOYSA-N

Canonical SMILES

C(CCl)NC(=O)N=[N+]=[N-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-chloroethyl isocyanate (0.2 mole) in 100 ml of benzene was slowly added to a stirred solution of activated sodium azide (0.2 mole) in 100 ml of hydrochloric acid (13%) maintained at 0° C. The two-phase reaction mixture was stirred for 4 hours at 0° C. and the water phase was removed. 2-chloroethylcarbamoyl azide was crystallized from benzene/petroleum ether in the form of white needles. Yield: 88%. M.P. 49.6 to 50.2° C. NMR(CDCl3 -TMS)δ=3.4 to 3.9 ppm (unres., 4H, CH2 --CH2Cl); 6.12 ppm (br, s, iH, NH); MS(14 v):m/e 148(M+), m/e 106(M--N3)+, m/e 105 (M--HN3)+=base peak. An intensity ratio of m/e 148 / m/e 150 is typical for a monochlorinated compound.
Quantity
0.2 mol
Type
reactant
Reaction Step One
Quantity
0.2 mol
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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